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Compound of Interest

Compound Name: Cyclopentanol(1-13c)
Cat. No.: B12057231
Get Quote

Executive Safety & Isotopic Assessment

STOP AND READ: Before handling this substance, you must distinguish between its chemical
hazards and its isotopic nature.

Cyclopentanol(1-13C) is a stable isotope-labeled cyclic alcohol. It is NOT radioactive. The

C label is a stable isotope of carbon used primarily for NMR standards and metabolic tracing.
Treating this as radioactive waste is a critical operational error that will result in unnecessary
disposal costs and regulatory non-compliance.

However, chemically, it retains the full hazard profile of unlabeled cyclopentanol: it is a
flammable liquid and a mucosal irritant.

Physicochemical & Hazard Profile[3][4][5]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12057231#bc-rfq
https://www.benchchem.com/product/b12057231/docs?utm_src=pdf-body#proper-disposal-procedures-cyclopentanol-1-13c-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value / Classification Operational Implication

Use unlabeled CAS for general
54808-52-5 (Labeled) / 96-41- ) i
CAS Number hazard lookup if labeled is
3 (Unlabeled) )
unavailable.

DO NOT place in radioactive
Isotope Status STABLE (Non-Radioactive) waste bins (unless mixed with

radiolabels).

Flammable (Category 3).

Flash Point ~51°C (124°F) Ground all containers during
transfer.
» ] ) Potential for phase separation
Solubility Slightly soluble in water

in aqueous waste streams.

) ) EXPLOSION RISK: Never mix
Incompatible with Strong

Reactivity Oxidi with nitric acid, perchlorates, or
xidizers
peroxides.

Regulatory Waste Classification (RCRA)

To maintain compliance with the US EPA Resource Conservation and Recovery Act (RCRA)
and international standards, Cyclopentanol(1-13C) must be characterized by its
"Characteristic Hazards" rather than a specific listing, as it is not typically a U-listed or P-listed
substance by specific name.

e Primary Waste Code:D001 (Ignitability)
o Reasoning: Flash point < 60°C.[1]
o Secondary Waste Code: None (unless mixed with other hazardous solvents).

o Disposal Method: Fuel Blending / Incineration.

Waste Segregation Strategy
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Effective segregation is the pillar of laboratory safety and cost control. You must segregate
Cyclopentanol(1-13C) into the Non-Halogenated Organic Solvent stream.

Why Segregation Matters (The Causality)

o Cost: Halogenated waste (containing F, Cl, Br, I) requires higher temperature incineration (

C) to prevent dioxin formation. Non-halogenated waste (like Cyclopentanol) is often used for
fuel blending (energy recovery), which is significantly cheaper.

o Safety: Mixing alcohols with oxidizers (like Chromic acid waste) can cause immediate

exothermic eruptions.

Segregation Logic Flow

The following decision tree illustrates the correct binning process for Cyclopentanol(1-13C).
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Waste: Cyclopentanol(1-13C)

l

Is it mixed with
Radioisotopes (e.g., 14C, 3H)?
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DANGER:
Do Not Mix!
Separate Collection

Click to download full resolution via product page

Figure 1: Decision logic for segregating Cyclopentanol(1-13C) waste streams. Ensure the

path leads to the green node.

Operational Disposal Protocol

Follow this self-validating workflow to dispose of the material.
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Step 1: Container Selection & Preparation[7]

o Material: Use High-Density Polyethylene (HDPE) or Glass (amber preferred if available,
though not strictly required for stability).

o Venting: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with pure
solvent, but critical if mixed).

o Grounding: If transferring more than 4 Liters, ground the receiving container to prevent static
discharge ignition.

Step 2: Labeling (The Chain of Custody)

Do not simply write "Waste."[2] The label must be specific to satisfy E-E-A-T (Expertise)
requirements for downstream handlers.

» Required Fields:

o Chemical Name: "Cyclopentanol” (Note: You may omit "1-13C" for waste contractors as
the isotope does not alter the disposal method, but "Cyclopentanol" is mandatory).

o Hazards: Check "Flammable" and "Irritant."

o Composition: "95-100% Cyclopentanol” (or actual mixture ratio).

Step 3: Transfer & Storage[3]

e Fume Hood: Perform all waste transfers inside a certified chemical fume hood.[3]
e Funnel Use: Use a funnel with a flame arrestor if available.

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.
Never fill to the brim.

e Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding
110% of the container's volume.

Emergency Response: Spill Management
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In the event of a spill, the flammability of Cyclopentanol is the immediate threat.

3. PROTECT 4. ABSORB 5. DISPOSE
g Nitrile Gloves, e Use Vermiculite or —» Seal in Bag/Bucket
Goggles, Lab Coat Sand (Non-Combustible) as Haz Waste

1. ASSESS N 2. ISOLATE

Volume & Location Remove Ignition Sources

Click to download full resolution via product page
Figure 2: Immediate response workflow for Cyclopentanol spills.
Critical Spill Notes:

» Small Spill (<100 mL): Absorb with paper towels (place in fume hood to evaporate safely or
bin as solid flammable waste) or vermiculite.

e Large Spill (>500 mL): Evacuate the area. Call EHS immediately. Do not attempt to clean up
without respiratory protection (organic vapor cartridge) due to potential dizziness and ataxia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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